Cas no 86165-16-4 (1,2-Benzisothiazol-3(2H)-one, 2-(2-chloroethyl)-, 1,1-dioxide)

1,2-Benzisothiazol-3(2H)-one, 2-(2-chloroethyl)-, 1,1-dioxide structure
86165-16-4 structure
Product Name:1,2-Benzisothiazol-3(2H)-one, 2-(2-chloroethyl)-, 1,1-dioxide
CAS No:86165-16-4
MF:C9H8ClNO3S
MW:245.682720184326
CID:662491
PubChem ID:12675544
Update Time:2025-04-19

1,2-Benzisothiazol-3(2H)-one, 2-(2-chloroethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one, 2-(2-chloroethyl)-, 1,1-dioxide
    • 2-(2-chloroethyl)-1,1-dioxo-1,2-benzothiazol-3-one
    • 2-(2-Chloroethyl)-1H-1lambda~6~,2-benzothiazole-1,1,3(2H)-trione
    • 86165-16-4
    • DTXSID70506504
    • Inchi: 1S/C9H8ClNO3S/c10-5-6-11-9(12)7-3-1-2-4-8(7)15(11,13)14/h1-4H,5-6H2
    • InChI Key: LQRSYASBOWNSKJ-UHFFFAOYSA-N
    • SMILES: ClCCN1C(C2C=CC=CC=2S1(=O)=O)=O

Computed Properties

  • Exact Mass: 244.9913420g/mol
  • Monoisotopic Mass: 244.9913420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 62.8Ų
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